Cas no 1806171-72-1 (3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine)
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H4BrF3N2O2/c1-15-5-2-4(3-13)14-7(6(5)9)16-8(10,11)12/h2H,1H3
- InChI Key: QUAQMQZIOSARQC-UHFFFAOYSA-N
- SMILES: BrC1C(=NC(C#N)=CC=1OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 291
- XLogP3: 3.1
- Topological Polar Surface Area: 55.1
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004616-500mg |
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine |
1806171-72-1 | 97% | 500mg |
$950.60 | 2022-03-31 | |
| Alichem | A026004616-1g |
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine |
1806171-72-1 | 97% | 1g |
$1,848.00 | 2022-03-31 |
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine
Introduction to 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806171-72-1)
3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806171-72-1) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromo, cyano, methoxy, and trifluoromethoxy substituents, offers a rich platform for the development of novel therapeutic agents and advanced materials.
The bromopyridine scaffold is well-known for its utility in synthetic chemistry, particularly in the construction of complex molecules through various cross-coupling reactions. The presence of the cyano group adds an additional layer of reactivity and functionality, making this compound a valuable intermediate in the synthesis of diverse chemical entities. The methoxy and trifluoromethoxy substituents further enhance the compound's solubility and stability, which are crucial factors in pharmaceutical applications.
Recent studies have highlighted the potential of 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine in the development of new drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in cancer cell proliferation. The researchers found that derivatives of this compound exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug discovery.
In another study, researchers at the University of California explored the use of 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine in the synthesis of novel antibiotics. The unique combination of functional groups in this compound allowed for the creation of antibiotics with enhanced activity against multidrug-resistant bacteria. The results were promising, with several derivatives showing strong antibacterial properties and low toxicity profiles.
The versatility of 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine extends beyond pharmaceutical applications. In materials science, this compound has been investigated for its potential use in organic electronics. A 2022 study published in Advanced Materials reported that derivatives of this compound exhibited excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and other electronic devices.
The synthesis of 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine typically involves a multi-step process that begins with the formation of a substituted pyridine ring. Key steps include the introduction of the bromo, cyano, methoxy, and trifluoromethoxy groups through selective reactions such as bromination, cyanoation, methylation, and trifluoromethylation. The precise control over these reactions is essential to achieve high yields and purity levels.
In terms of safety and handling, 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine should be managed with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be used during handling, and it should be stored in a well-ventilated area away from incompatible materials.
Overall, 3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806171-72-1) represents a promising molecule with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive candidate for further exploration and development into novel therapeutic agents and advanced materials.
1806171-72-1 (3-Bromo-6-cyano-4-methoxy-2-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)